![molecular formula C18H22N4OS B1241324 2-(4-benzyl-1-piperazinyl)-N'-[(E)-2-thienylmethylidene]acetohydrazide](/img/structure/B1241324.png)
2-(4-benzyl-1-piperazinyl)-N'-[(E)-2-thienylmethylidene]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(phenylmethyl)-1-piperazinyl]-N-(thiophen-2-ylmethylideneamino)acetamide is a N-acylpiperazine.
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Al-Talib et al. (2016) involved synthesizing a series of hydrazide derivatives, including compounds structurally similar to 2-(4-benzyl-1-piperazinyl)-N'-[(E)-2-thienylmethylidene]acetohydrazide. These compounds were biologically evaluated, though no significant activity was observed against bacteria like Staphylococcus aureus, Escherichia coli, and Candida albicans (Al-Talib, Al-Soud, Abussaud, & Khshashneh, 2016).
Anti-Acetylcholinesterase Activity
Sugimoto et al. (1990) synthesized a series of piperidine derivatives, demonstrating their potential for anti-acetylcholinesterase (anti-AChE) activity. Although the specific compound of interest was not directly studied, this research highlights the therapeutic potential of similar compounds in the treatment of conditions like Alzheimer’s disease (Sugimoto et al., 1990).
Antibacterial Activities
Shroff et al. (2022) explored the synthesis of N-aryl-4-(4-methyl-piperazine-1-ylmethyl)benzamide derivatives, including compounds structurally akin to the one . They demonstrated enhanced antimicrobial activities against drug-resistant bacterial strains (Shroff, Mishra, Mohanta, Baitharu, & Behera, 2022).
Enzyme Inhibitory Activity
Hussain et al. (2017) synthesized a series of compounds including 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives. They found that these compounds showed good enzyme inhibitory activity, indicating potential therapeutic applications (Hussain et al., 2017).
Antipsychotic Agents
Norman et al. (1996) investigated heterocyclic analogues of certain compounds as potential antipsychotic agents. These compounds, structurally related to this compound, were evaluated for their binding to various receptors and in vivo activities (Norman, Navas, Thompson, & Rigdon, 1996).
Anti-Cancer Activity
Research by Osmaniye et al. (2018) on new Benzothiazole Acylhydrazones, which share structural similarities with the compound of interest, revealed their potential as anticancer agents. The study indicated that specific substitutions on the Benzothiazole scaffold can significantly impact antitumor properties (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).
properties
Molecular Formula |
C18H22N4OS |
---|---|
Molecular Weight |
342.5 g/mol |
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide |
InChI |
InChI=1S/C18H22N4OS/c23-18(20-19-13-17-7-4-12-24-17)15-22-10-8-21(9-11-22)14-16-5-2-1-3-6-16/h1-7,12-13H,8-11,14-15H2,(H,20,23)/b19-13+ |
InChI Key |
JOXNGBVJZJQWAV-CPNJWEJPSA-N |
Isomeric SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(=O)N/N=C/C3=CC=CS3 |
SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(=O)NN=CC3=CC=CS3 |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(=O)NN=CC3=CC=CS3 |
solubility |
49.7 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.